Cas no 2227855-74-3 (rac-(1R,2R)-2-(6-chloropyridin-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(6-chloropyridin-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227855-74-3
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 5835211
• PubChem ID: 165751659
• Update Time: 2025-05-24

rac-(1R,2R)-2-(6-chloropyridin-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(6-chloropyridin-2-yl)cyclopropane-1-carboxylic acid
• 2227855-74-3
• EN300-1997012

• Inchi： 1S/C9H8ClNO2/c10-8-3-1-2-7(11-8)5-4-6(5)9(12)13/h1-3,5-6H,4H2,(H,12,13)/t5-,6-/m1/s1
• InChI Key： XJTFVMWYMLYUFX-PHDIDXHHSA-N
• SMILES： ClC1=CC=CC([C@@H]2C[C@H]2C(=O)O)=N1

Computed Properties

• Exact Mass: 197.0243562g/mol
• Monoisotopic Mass: 197.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Additional information on rac-(1R,2R)-2-(6-chloropyridin-2-yl)cyclopropane-1-carboxylic acid

Comprehensive Analysis of rac-(1R,2R)-2-(6-chloropyridin-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2227855-74-3)

The compound rac-(1R,2R)-2-(6-chloropyridin-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2227855-74-3) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 6-chloropyridin-2-yl moiety and a cyclopropane-1-carboxylic acid group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical properties and potential applications in drug discovery.

In recent years, the demand for chiral building blocks like rac-(1R,2R)-2-(6-chloropyridin-2-yl)cyclopropane-1-carboxylic acid has surged, driven by advancements in asymmetric synthesis and green chemistry. The compound's CAS No. 2227855-74-3 is frequently searched in scientific databases, reflecting its relevance in developing novel enzyme inhibitors and crop protection agents. Its structural features align with current trends in fragment-based drug design, a hot topic in medicinal chemistry.

The synthesis of rac-(1R,2R)-2-(6-chloropyridin-2-yl)cyclopropane-1-carboxylic acid typically involves stereoselective cyclopropanation followed by functional group transformations. Recent publications highlight its utility in constructing heterocyclic scaffolds, addressing key challenges in bioavailability optimization. With the rise of AI-assisted molecular modeling, this compound has gained attention for its potential in virtual screening campaigns targeting G-protein-coupled receptors (GPCRs).

From an industrial perspective, CAS 2227855-74-3 is being evaluated for scale-up production using continuous flow chemistry methods, which reduce waste and improve yield—a critical consideration in today's sustainable manufacturing landscape. Analytical techniques like chiral HPLC and X-ray crystallography are essential for characterizing its enantiomeric purity, a key quality parameter for regulatory compliance.

Environmental fate studies of 6-chloropyridin-2-yl derivatives have become a research focus, coinciding with growing public interest in green solvents and biodegradable chemicals. The compound's logP value and photostability data are frequently requested by researchers working on environmental risk assessment models, demonstrating its intersection with eco-pharmacovigilance trends.

Patent literature reveals innovative applications of rac-(1R,2R)-2-(6-chloropyridin-2-yl)cyclopropane-1-carboxylic acid in prodrug development, particularly for improving blood-brain barrier penetration—a major challenge in central nervous system (CNS) drug discovery. Its metabolic stability profile compares favorably with similar cyclopropane-containing drugs currently in clinical trials.

Quality control protocols for CAS 2227855-74-3 emphasize genotoxic impurity testing, reflecting heightened regulatory scrutiny in ICH guidelines. The compound's polymorphism behavior has been investigated using thermal analysis techniques, important for ensuring batch-to-batch consistency in preclinical development.

Emerging research explores the compound's potential in metal-organic frameworks (MOFs) for controlled release formulations, aligning with the pharmaceutical industry's shift toward smart drug delivery systems. Its crystal engineering properties are being optimized to enhance powder flow characteristics—a practical consideration for tablet manufacturing processes.

In summary, rac-(1R,2R)-2-(6-chloropyridin-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2227855-74-3) represents a versatile chemical entity at the intersection of multiple scientific disciplines. Its ongoing investigation addresses contemporary challenges in structure-activity relationships, process chemistry, and formulation science, making it a compound of enduring interest in both academic and industrial settings.